2-(1,3-benzoxazol-2-yl)-3-(4-chlorophenyl)-1-(4-isopropoxyphenyl)-2-propen-1-one

• IUPAC Name: (E)-2-(1,3-benzoxazol-2-yl)-3-(4-chlorophenyl)-1-(4-propan-2-yloxyphenyl)prop-2-en-1-one
• InChI: InChI=1S/C25H20ClNO3/c1-16(2)29-20-13-9-18(10-14-20)24(28)21(15-17-7-11-19(26)12-8-17)25-27-22-5-3-4-6-23(22)30-25/h3-16H,1-2H3/b21-15-
• InChI Key: USQIPHUJTHPZPD-QNGOZBTKSA-N
• Canonical SMILES: CC(C)OC1=CC=C(C=C1)C(=O)C(=CC2=CC=C(C=C2)Cl)C3=NC4=CC=CC=C4O3
• Isomeric SMILES: CC(C)OC1=CC=C(C=C1)C(=O)/C(=C/C2=CC=C(C=C2)Cl)/C3=NC4=CC=CC=C4O3
• Molecular Formula: C25H20ClNO3
• Molecular Weight: 417.9 g/mol

Description

2-(1,3-benzoxazol-2-yl)-3-(4-chlorophenyl)-1-(4-isopropoxyphenyl)-2-propen-1-one, also known as BZP, is a chemical compound that has been extensively studied for its potential use in scientific research. It belongs to the class of compounds known as phenylpiperazines and has been shown to have a wide range of effects on the body.

Mechanism of Action

The mechanism of action of 2-(1,3-benzoxazol-2-yl)-3-(4-chlorophenyl)-1-(4-isopropoxyphenyl)-2-propen-1-one is not fully understood, but it is believed to act as a partial agonist at serotonin and dopamine receptors. It may also act as a reuptake inhibitor, preventing the reuptake of these neurotransmitters into the presynaptic neuron.
Biochemical and Physiological Effects:
This compound has been shown to have a wide range of biochemical and physiological effects. It has been shown to increase heart rate, blood pressure, and body temperature. It has also been shown to increase the release of dopamine, serotonin, and norepinephrine.

Advantages and Limitations for Lab Experiments

The advantages of using 2-(1,3-benzoxazol-2-yl)-3-(4-chlorophenyl)-1-(4-isopropoxyphenyl)-2-propen-1-one in lab experiments include its ability to selectively target serotonin and dopamine receptors, as well as its ability to increase the release of these neurotransmitters. However, there are also limitations to using this compound, including its potential toxicity and the need for further research to fully understand its mechanism of action.

Future Directions

There are several future directions for the study of 2-(1,3-benzoxazol-2-yl)-3-(4-chlorophenyl)-1-(4-isopropoxyphenyl)-2-propen-1-one. One area of research is the development of more selective compounds that target specific receptors. Another area of research is the study of the long-term effects of this compound on the body, including its potential for addiction and toxicity. Additionally, this compound may have potential therapeutic uses, such as in the treatment of depression and anxiety disorders.

Synthesis Methods

The synthesis of 2-(1,3-benzoxazol-2-yl)-3-(4-chlorophenyl)-1-(4-isopropoxyphenyl)-2-propen-1-one involves the reaction of 4-chloroacetophenone with 4-isopropoxyaniline in the presence of sodium ethoxide. The resulting product is then treated with 2-aminophenol to yield this compound.

Scientific Research Applications

2-(1,3-benzoxazol-2-yl)-3-(4-chlorophenyl)-1-(4-isopropoxyphenyl)-2-propen-1-one has been studied for its potential use in a variety of scientific research applications. It has been shown to have effects on the central nervous system, including the release of dopamine, serotonin, and norepinephrine. It has also been shown to have effects on the cardiovascular system, including the dilation of blood vessels.